Cas no 1804484-99-8 (4-Cyano-6-(difluoromethyl)-2-fluoro-3-methylpyridine)

4-Cyano-6-(difluoromethyl)-2-fluoro-3-methylpyridine is a fluorinated pyridine derivative with a unique substitution pattern, combining cyano, difluoromethyl, fluoro, and methyl functional groups. This structure imparts distinct electronic and steric properties, making it a valuable intermediate in agrochemical and pharmaceutical synthesis. The presence of fluorine enhances metabolic stability and lipophilicity, while the cyano group offers reactivity for further functionalization. Its difluoromethyl moiety contributes to bioactivity, particularly in crop protection agents. The compound’s well-defined regiochemistry ensures precise reactivity in cross-coupling and nucleophilic substitution reactions. Suitable for applications requiring fluorinated heterocycles, it is characterized by high purity and consistent performance in synthetic workflows.

4-Cyano-6-(difluoromethyl)-2-fluoro-3-methylpyridine structure

1804484-99-8 structure

Product Name:4-Cyano-6-(difluoromethyl)-2-fluoro-3-methylpyridine

CAS No:1804484-99-8

MF:C₈H₅F₃N₂

MW:186.133911848068

CID:4871796

Update Time:2025-06-14

4-Cyano-6-(difluoromethyl)-2-fluoro-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

- 4-Cyano-6-(difluoromethyl)-2-fluoro-3-methylpyridine
- Inchi： 1S/C8H5F3N2/c1-4-5(3-12)2-6(7(9)10)13-8(4)11/h2,7H,1H3
- InChI Key： VDGLJFVOQJFJSM-UHFFFAOYSA-N
- SMILES： FC1=C(C)C(C#N)=CC(C(F)F)=N1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 223
XLogP3: 2
Topological Polar Surface Area: 36.7

4-Cyano-6-(difluoromethyl)-2-fluoro-3-methylpyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029047429-1g	4-Cyano-6-(difluoromethyl)-2-fluoro-3-methylpyridine	1804484-99-8	97%	1g	$1,504.90	2022-04-02

4-Cyano-6-(difluoromethyl)-2-fluoro-3-methylpyridine Related Literature

1. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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3. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

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4. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

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5. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694

Additional information on 4-Cyano-6-(difluoromethyl)-2-fluoro-3-methylpyridine

Comprehensive Overview of 4-Cyano-6-(difluoromethyl)-2-fluoro-3-methylpyridine (CAS No. 1804484-99-8)

The compound 4-Cyano-6-(difluoromethyl)-2-fluoro-3-methylpyridine (CAS No. 1804484-99-8) is a highly specialized pyridine derivative that has garnered significant attention in the fields of agrochemicals, pharmaceuticals, and material science. With its unique molecular structure featuring a cyano group, difluoromethyl moiety, and fluorine substitution, this compound exhibits remarkable chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the development of novel crop protection agents and bioactive molecules.

One of the key reasons for the growing interest in 4-Cyano-6-(difluoromethyl)-2-fluoro-3-methylpyridine is its role in the synthesis of advanced pesticides and herbicides. The presence of fluorine atoms enhances the compound's bioavailability and metabolic stability, which are critical factors in agrochemical formulations. Recent studies have highlighted its efficacy in targeting specific plant enzymes, making it a promising candidate for sustainable agriculture solutions. As the global demand for eco-friendly pest control rises, this compound is poised to play a pivotal role in addressing food security challenges.

In the pharmaceutical sector, 4-Cyano-6-(difluoromethyl)-2-fluoro-3-methylpyridine is being investigated for its potential as a building block in drug discovery. The cyano group and fluorine substitutions are known to improve the binding affinity of molecules to biological targets, which is essential for developing next-generation therapeutics. Its application in medicinal chemistry is particularly relevant for diseases where traditional treatments have shown limitations, such as antimicrobial resistance and cancer therapy.

From a synthetic chemistry perspective, the compound's versatility is underscored by its ability to undergo various cross-coupling reactions and nucleophilic substitutions. This makes it a valuable tool for chemists working on complex molecular architectures. The difluoromethyl group, in particular, is a sought-after functional group due to its ability to modulate the electronic and steric properties of molecules, thereby influencing their reactivity and stability.

Environmental and regulatory considerations are also driving the interest in 4-Cyano-6-(difluoromethyl)-2-fluoro-3-methylpyridine. With increasing scrutiny on chemical safety and green chemistry principles, this compound's potential for low environmental impact applications is being rigorously evaluated. Its degradation pathways and ecotoxicological profile are subjects of ongoing research, aligning with the global push for sustainable chemical practices.

In conclusion, 4-Cyano-6-(difluoromethyl)-2-fluoro-3-methylpyridine (CAS No. 1804484-99-8) represents a cutting-edge chemical entity with multifaceted applications. Its relevance to agrochemical innovation, pharmaceutical development, and advanced material synthesis positions it as a compound of significant scientific and industrial value. As research continues to uncover its full potential, this pyridine derivative is expected to remain at the forefront of chemical innovation.